Cas no 643-25-4 (1,3-Benzenedisulfonamide,4-chloro-6-hydrazinyl-)

• Product Name: 1,3-Benzenedisulfonamide,4-chloro-6-hydrazinyl-
• CAS No: 643-25-4
• MF: C₆H₉ClN₄O₄S₂
• MW: 300.743057012558
• CID: 503883
• PubChem ID: 101820
• Update Time: 2025-04-19

1,3-Benzenedisulfonamide,4-chloro-6-hydrazinyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonamide,4-chloro-6-hydrazinyl-
• 4-Chloro-6-hydrazino-1,3-benzenedisulfonamide
• 4-chloro-6-hydrazinyl-1,3-Benzenedisulfonamide
• DTXSID40982856
• 4-Chloro-6-hydrazino-m-benzenedisulfonamide
• 643-25-4
• 4-chloro-6-hydrazinylbenzene-1,3-disulfonamide
• FT-0752645
• m-Benzenedisulfonamide, 4-chloro-6-hydrazino-
• BRN 1844523

• Inchi： 1S/C6H9ClN4O4S2/c7-3-1-4(11-8)6(17(10,14)15)2-5(3)16(9,12)13/h1-2,11H,8H2,(H2,9,12,13)(H2,10,14,15)
• InChI Key： ICQGVVKEPCRPDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1S(N)(=O)=O)S(N)(=O)=O)NN

Computed Properties

• Exact Mass: 299.97557
• Monoisotopic Mass: 299.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.812
• Boiling Point: 598.7°C at 760 mmHg
• Flash Point: 315.9°C
• Refractive Index: 1.694
• PSA: 158.37